89-25-8

Edaravone

In Stock

• CAS RN:
• 89-25-8

• Formula:
• C10H10N2O

• InChI:
• InChI=1S/C10H10N2O/c1-8-7-10(13)12(11-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3

• InChIKey:
• QELUYTUMUWHWMC-UHFFFAOYSA-N

• Free radical scavenger and potent antioxidant. Inhibits production of reactive oxygen species, apoptosis and the lipoxygenase system.
  MCI-186 is a free radical scavenger with diverse protective effects in vivo. Most notably, it reduces damage due to ischemia-reperfusion injury in lung, liver, and brain in animal models of transplant, infection, traumatic brain injury, and stroke. MCI-186 provides these protective effects, at least in part, by reducing reactive oxygen species, inhibiting apoptosis, and blocking nonenzymatic peroxidation and lipoxygenase activity.
  Edaravone is a free radical scavenger and neuroprotective agent used for therapy of amyotrophic lateral sclerosis. Edaravone is associated with a low rate of serum aminotransferase elevations during therapy but has not been linked to instances of clinically apparent, acute liver injury.
  Edaravone is a pyrazol...

[2-(3-Cyclohexenyl)ethyl]dimethylchlorosilane

In Stock

• CAS RN:
• 5089-25-8

• Formula:
• C10H19ClSi

• InChI:
• InChI=1S/C10H19ClSi/c1-12(2,11)9-8-10-6-4-3-5-7-10/h3-4,10H,5-9H2,1-2H3

• InChIKey:
• XQRFNPGYTWWODZ-UHFFFAOYSA-N

• [2-(3-Cyclohexenyl)ethyl]dimethylchlorosilane is a useful research compound. Its molecular formula is C10H19ClSi and its molecular weight is 202.79 g/mol. The purity is usually 95%.

Fmoc-Leu-Onp

In Stock

• CAS RN:
• 71989-25-8

• Formula:
• C27H26N2O6

• InChI:
• InChI=1S/C27H26N2O6/c1-17(2)15-25(26(30)35-19-13-11-18(12-14-19)29(32)33)28-27(31)34-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-14,17,24-25H,15-16H2,1-2H3,(H,28,31)/t25-/m0/s1

• Fmoc-Leu-Onp is a useful research compound. Its molecular formula is C27H26N2O6 and its molecular weight is 474.51. The purity is usually 95%.

1,1,1,2,2,3,3,4,4-Nonafluoro-6-iodoheptane

In Stock

• CAS RN:
• 89889-25-8

• Formula:
• C7H6F9I

• InChI:
• InChI=1S/C7H6F9I/c1-3(17)2-4(8,9)5(10,11)6(12,13)7(14,15)16/h3H,2H2,1H3

• InChIKey:
• IDSZRNIXPFFLFW-UHFFFAOYSA-N

• 1,1,1,2,2,3,3,4,4-Nonafluoro-6-iodoheptane is a useful research compound. Its molecular formula is C7H6F9I and its molecular weight is 388.01 g/mol. The purity is usually 95%.

3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one

In Stock

• CAS RN:
• 97389-25-8

• Formula:
• C9H9NO3

• InChI:
• InChI=1S/C9H9NO3/c11-8-3-1-7(2-4-8)10-5-6-13-9(10)12/h1-4,11H,5-6H2

• InChIKey:
• NIIQAHPHBGULNH-UHFFFAOYSA-N

• 3-(4-Hydroxyphenyl)-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C9H9NO3 and its molecular weight is 179.17 g/mol. The purity is usually 95%.

5-Iodosalicylic acidchloride

Usually In Stock

• CAS RN:
• 13589-25-8

• Formula:
• C7H4ClIO2

• InChI:
• InChI=1S/C7H4ClIO2/c8-7(11)5-3-4(9)1-2-6(5)10/h1-3,10H

• InChIKey:
• LFEMZINLHSGLHT-UHFFFAOYSA-N

• 5-Iodosalicylic acidchloride is a useful research compound. Its molecular formula is C7H4ClIO2 and its molecular weight is 282.461. The purity is usually 95%.

3-(1-Methyl-1H-indol-3-yl)-3-phenylpropanenitrile

• CAS RN:
• 429689-25-8

• Formula:
• C18H16N2

• InChI:
• InChI=1S/C18H16N2/c1-20-13-17(16-9-5-6-10-18(16)20)15(11-12-19)14-7-3-2-4-8-14/h2-10,13,15H,11H2,1H3

• InChIKey:
• FHQTYDOFVFKUSD-UHFFFAOYSA-N

• 3-(1-Methyl-1H-indol-3-yl)-3-phenylpropanenitrile is a useful research compound. Its molecular formula is C18H16N2 and its molecular weight is 260.3 g/mol. The purity is usually 95%.

2,5-Dichloro-3'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898789-25-8

• Formula:
• C19H20Cl2N2O

• InChI:
• InChI=1S/C19H20Cl2N2O/c1-22-7-9-23(10-8-22)13-14-3-2-4-15(11-14)19(24)17-12-16(20)5-6-18(17)21/h2-6,11-12H,7-10,13H2,1H3

• InChIKey:
• XCABMQVTJSYECL-UHFFFAOYSA-N

• 2,5-Dichloro-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H20Cl2N2O and its molecular weight is 363.3 g/mol. The purity is usually 95%.

Twb6D367RQ

• CAS RN:
• 181289-25-8

• Formula:
• C10H18O4

• InChI:
• InChI=1S/C10H18O4/c1-7(2)4-8(5-9(11)12)6-10(13)14-3/h7-8H,4-6H2,1-3H3,(H,11,12)/t8-/m0/s1

• InChIKey:
• NRXIYKWMCOQUTK-QMMMGPOBSA-N

• Twb6D367RQ is a useful research compound. Its molecular formula is C10H18O4 and its molecular weight is 202.25 g/mol. The purity is usually 95%.

2-(4-Fluorophenyl)-1-(3-hydroxypropyl)-5,6,7,8-tetrahydroquinazoline-4-thione

In Stock

• CAS RN:
• 330189-25-8

• Formula:
• C17H19FN2OS

• InChI:
• InChI=1S/C17H19FN2OS/c18-13-8-6-12(7-9-13)16-19-17(22)14-4-1-2-5-15(14)20(16)10-3-11-21/h6-9,21H,1-5,10-11H2

• InChIKey:
• MCFPRBLYNSDQEF-UHFFFAOYSA-N

• 2-(4-Fluorophenyl)-1-(3-hydroxypropyl)-5,6,7,8-tetrahydroquinazoline-4-thione is a useful research compound. Its molecular formula is C17H19FN2OS and its molecular weight is 318.41. The purity is usually 95%.

2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(3-phenylpropyl)acetamide

In Stock

• CAS RN:
• 953189-25-8

• Formula:
• C17H19N3O2S

• InChI:
• InChI=1S/C17H19N3O2S/c21-15(18-9-4-7-13-5-2-1-3-6-13)11-14-12-23-17-19-10-8-16(22)20(14)17/h1-3,5-6,8,10,14H,4,7,9,11-12H2,(H,18,21)

• InChIKey:
• NERUZTHPMHCXHH-UHFFFAOYSA-N

• 2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(3-phenylpropyl)acetamide is a useful research compound. Its molecular formula is C17H19N3O2S and its molecular weight is 329.42. The purity is usually 95%.

2,2':5',2''-Terthiophene, 3',4'-dibutyl-

Usually In Stock

• CAS RN:
• 152389-25-8

• Formula:
• C20H24S3

• InChI:
• InChI=1S/C20H24S3/c1-3-5-9-15-16(10-6-4-2)20(18-12-8-14-22-18)23-19(15)17-11-7-13-21-17/h7-8,11-14H,3-6,9-10H2,1-2H3

• InChIKey:
• QTYUVJQQHLIDNI-UHFFFAOYSA-N

• 2,2':5',2''-Terthiophene, 3',4'-dibutyl- is a useful research compound. Its molecular formula is C20H24S3 and its molecular weight is 360.6 g/mol. The purity is usually 95%.

N-(3-chloro-4-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893789-25-8

• Formula:
• C23H26ClN3OS

• InChI:
• InChI=1S/C23H26ClN3OS/c1-16-10-11-17(14-19(16)24)25-21(28)15-29-22-18-8-4-5-9-20(18)26-23(27-22)12-6-2-3-7-13-23/h4-5,8-11,14,26H,2-3,6-7,12-13,15H2,1H3,(H,25,28)

• InChIKey:
• KCCIPOWDYVGVEX-UHFFFAOYSA-N

• N-(3-chloro-4-methylphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H26ClN3OS and its molecular weight is 427.99. The purity is usually 95%.

methyl 2-{[3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanoyl]amino}benzoate

In Stock

• CAS RN:
• 851989-25-8

• Formula:
• C18H16N2O5

• InChI:
• InChI=1S/C18H16N2O5/c1-24-17(22)12-6-2-3-7-13(12)19-16(21)10-11-20-14-8-4-5-9-15(14)25-18(20)23/h2-9H,10-11H2,1H3,(H,19,21)

• InChIKey:
• VWPXUFYOECQTHF-UHFFFAOYSA-N

• Methyl 2-{[3-(2-oxo-1,3-benzoxazol-3(2H)-yl)propanoyl]amino}benzoate is a useful research compound. Its molecular formula is C18H16N2O5 and its molecular weight is 340.3g/mol. The purity is usually 95%.

4-Cyano-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]benzamide

In Stock

• CAS RN:
• 2379989-25-8

• Formula:
• C17H12N2O2S

• InChI:
• InChI=1S/C17H12N2O2S/c18-9-12-3-5-13(6-4-12)17(20)19-10-15-8-14(11-22-15)16-2-1-7-21-16/h1-8,11H,10H2,(H,19,20)

• InChIKey:
• GQVOBIPXGSSAFG-UHFFFAOYSA-N

• 4-Cyano-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]benzamide is a useful research compound. Its molecular formula is C17H12N2O2S and its molecular weight is 308.36. The purity is usually 95%.

(4-Ethoxy-2,3-difluorophenyl)(methyl)sulfane

In Stock

• CAS RN:
• 2484889-25-8

• Formula:
• C9H10F2OS

• InChI:
• InChI=1S/C9H10F2OS/c1-3-12-6-4-5-7(13-2)9(11)8(6)10/h4-5H,3H2,1-2H3

• InChIKey:
• RSFXXJLOZPJDBQ-UHFFFAOYSA-N

• (4-Ethoxy-2,3-difluorophenyl)(methyl)sulfane is a useful research compound. Its molecular formula is C9H10F2OS and its molecular weight is 204.24 g/mol. The purity is usually 95%.